Cas no 2138011-64-8 (4-(3-chloro-2-nitrophenyl)morpholin-3-one)

• Product Name: 4-(3-chloro-2-nitrophenyl)morpholin-3-one
• CAS No: 2138011-64-8
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 6414933
• PubChem ID: 165482521
• Update Time: 2025-06-13

4-(3-chloro-2-nitrophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-nitrophenyl)morpholin-3-one
• EN300-1086187
• 2138011-64-8

• Inchi： 1S/C10H9ClN2O4/c11-7-2-1-3-8(10(7)13(15)16)12-4-5-17-6-9(12)14/h1-3H,4-6H2
• InChI Key： FSAQGFFVFPDZGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1[N+](=O)[O-])N1C(COCC1)=O

Computed Properties

• Exact Mass: 256.0250845g/mol
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(3-chloro-2-nitrophenyl)morpholin-3-one

Introduction to 4-(3-chloro-2-nitrophenyl)morpholin-3-one (CAS No. 2138011-64-8)

4-(3-chloro-2-nitrophenyl)morpholin-3-one, identified by its Chemical Abstracts Service (CAS) number 2138011-64-8, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a morpholine ring fused with a nitro-substituted aromatic ring, making it a versatile scaffold for drug discovery and development.

The structural motif of 4-(3-chloro-2-nitrophenyl)morpholin-3-one incorporates both electron-withdrawing and electron-donating groups, which can modulate its interactions with biological targets. The presence of the chloro and nitro substituents on the phenyl ring enhances its reactivity, allowing for further functionalization and derivatization. These features make it an attractive candidate for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of 4-(3-chloro-2-nitrophenyl)morpholin-3-one. Research has demonstrated its potential in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The morpholine core is known for its ability to enhance drug bioavailability and metabolic stability, while the nitro group can serve as a pharmacophore for targeted interactions with biological receptors.

One of the most compelling aspects of 4-(3-chloro-2-nitrophenyl)morpholin-3-one is its role in the development of small-molecule inhibitors. Studies have shown that this compound can interact with specific enzymes and receptors involved in disease pathways. For instance, it has been investigated for its potential to inhibit kinases and other enzymes implicated in cancer progression. The chloro and nitro substituents play a crucial role in modulating the binding affinity and selectivity of the compound towards these targets.

The synthesis of 4-(3-chloro-2-nitrophenyl)morpholin-3-one involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis. These methods not only improve the scalability but also reduce the environmental impact of the manufacturing process.

Recent advancements in computational chemistry have further accelerated the development of 4-(3-chloro-2-nitrophenyl)morpholin-3-one derivatives. Molecular modeling techniques allow researchers to predict the binding modes and efficacy of new compounds before experimental synthesis. This approach has significantly reduced the time and cost associated with drug discovery, enabling faster identification of promising candidates for further investigation.

The pharmacokinetic profile of 4-(3-chloro-2-nitrophenyl)morpholin-3-one is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into its metabolic pathways and interaction with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and ensuring safe dosing regimens.

In conclusion, 4-(3-chloro-2-nitrophenyl)morpholin-3-one (CAS No. 2138011-64-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and biological activity make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in modern medicine.